Cas no 72710-10-2 (12(S)-HETrE)

• Product name: 12(S)-HETrE
• CAS No: 72710-10-2
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 4716445
• PubChem ID: 10314080

12(S)-HETrE Chemical and Physical Properties

Names and Identifiers

• 12(S)-HETrE
• 12S-HETrE
• Q27163000
• 12S-hydroxy-8Z,10E,14Z-eicosatrienoic acid
• (8Z,10E,12S,14Z)-12-hydroxyicosa-8,10,14-trienoic Acid
• CS-0104681
• HY-130060
• (12S)-hydroxy-(8Z,10E,14Z)-icosatrienoate
• PD016968
• (12S)-hydroxy-(8Z,10E,14Z)-eicosatrienoate
• AKOS040755456
• (12S)-hydroxy-(8Z,10E,14Z)-eicosatrienoic acid
• CHEBI:90995
• 72710-10-2
• SCHEMBL19748979
• (12S)-hydroxy-(8Z,10E,14Z)-icosatrienoic acid

• Inchi： 1S/C20H34O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h8,10-11,13-14,17,19,21H,2-7,9,12,15-16,18H2,1H3,(H,22,23)/b11-8-,13-10-,17-14+/t19-/m0/s1
• InChI Key： YYIXZLMPKIFFGQ-ONNNWOQGSA-N
• SMILES： O[C@H](/C=C/C=C\CCCCCCC(=O)O)C/C=C\CCCCC

Computed Properties

• Exact Mass: 322.25079494g/mol
• Monoisotopic Mass: 322.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 5.9

Additional information on 12(S)-HETrE

Comprehensive Overview of 12(S)-HETrE (CAS No. 72710-10-2): Biological Significance and Research Applications

12(S)-HETrE (12(S)-Hydroxy-5,8,10,14-eicosatetraenoic acid), with the CAS number 72710-10-2, is a bioactive lipid metabolite derived from arachidonic acid. This compound belongs to the family of eicosanoids, which play critical roles in inflammation, immune response, and cellular signaling. Researchers and pharmaceutical developers are increasingly interested in 12(S)-HETrE due to its potential therapeutic applications, particularly in metabolic disorders, cardiovascular diseases, and cancer research.

The synthesis of 12(S)-HETrE occurs via the 12-lipoxygenase (12-LOX) pathway, which oxidizes arachidonic acid to produce this hydroxylated derivative. Unlike its counterpart 12(R)-HETrE, the S-configuration at the 12th carbon is biologically active and interacts with specific receptors, influencing pro-inflammatory and anti-inflammatory responses. Recent studies highlight its role in modulating angiogenesis and tumor microenvironment, making it a focal point in oncology research.

In the context of user-searched trends, questions like "What is the function of 12(S)-HETrE in inflammation?" or "How does 12(S)-HETrE affect cancer progression?" dominate academic and medical forums. This reflects growing curiosity about its dual role as both a pro-resolution mediator and a disease biomarker. For instance, elevated levels of 12(S)-HETrE have been linked to diabetic complications, prompting investigations into its utility for diagnostic assays.

From a technical perspective, 12(S)-HETrE is often analyzed using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a method favored for its sensitivity in detecting low-abundance eicosanoids. Its chemical stability and solubility in organic solvents like ethanol or DMSO make it suitable for in vitro and in vivo studies. However, researchers must account for its short half-life in physiological conditions, which necessitates careful experimental design.

The commercial availability of 12(S)-HETrE (CAS 72710-10-2) has expanded due to demand from biotech and pharmaceutical sectors. Suppliers typically provide it as a lyophilized powder or solution, with purity exceeding 95% for research-grade applications. Pricing varies based on synthetic purity and derivatization (e.g., methyl ester forms), factors often queried in search engine optimization (SEO) terms like "buy 12(S)-HETrE for lab use".

Emerging hot topics include the compound’s interplay with gut microbiota and its effects on neuroinflammation, aligning with broader interest in microbiome therapeutics. A 2023 study published in Nature Metabolism revealed that 12(S)-HETrE may regulate intestinal barrier integrity, sparking discussions about its potential in inflammatory bowel disease (IBD) treatment. Such findings underscore its relevance to personalized medicine approaches.

In summary, 12(S)-HETrE (CAS 72710-10-2) is a multifaceted eicosanoid with expanding scientific and clinical implications. Its involvement in disease pathways, coupled with advancements in analytical techniques, positions it as a valuable target for future drug discovery and biomarker development. For researchers navigating this field, understanding its structure-activity relationships and signaling mechanisms remains paramount.